3-[5-(2-Methoxy-phenyl)-[1,2,4]oxadiazol-3-yl]-pyridine

• Molecular Formula: C14H11N3O2
• Molecular Weight: 253.26 g/mol
• IUPAC Name: 5-(2-methoxyphenyl)-3-pyridin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C14H11N3O2/c1-18-12-7-3-2-6-11(12)14-16-13(17-19-14)10-5-4-8-15-9-10/h2-9H,1H3
• InChI Key: SEBUFTXFFKONNI-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C2=NC(=NO2)C3=CN=CC=C3

Description

3-[5-(2-Methoxy-phenyl)-[1,2,4]oxadiazol-3-yl]-pyridine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of 3-[5-(2-Methoxy-phenyl)-[1,2,4]oxadiazol-3-yl]-pyridine is not fully understood. However, it is believed to exert its biological activities by interacting with specific targets in cells, such as enzymes and receptors. For example, it has been shown to inhibit the activity of certain enzymes involved in tumor growth and inflammation.
Biochemical and Physiological Effects:
3-[5-(2-Methoxy-phenyl)-[1,2,4]oxadiazol-3-yl]-pyridine has been found to have a range of biochemical and physiological effects. In vitro studies have shown that it can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation. In vivo studies have demonstrated its antitumor and anti-inflammatory activities.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[5-(2-Methoxy-phenyl)-[1,2,4]oxadiazol-3-yl]-pyridine in lab experiments is its relatively low toxicity compared to other compounds with similar biological activities. However, its limited solubility in water can pose challenges for its use in certain experiments. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 3-[5-(2-Methoxy-phenyl)-[1,2,4]oxadiazol-3-yl]-pyridine. One potential area of exploration is its use in combination with other compounds to enhance its biological activities. Another area of interest is the development of new synthetic methods to improve its solubility and increase its yield. Additionally, further studies are needed to explore its potential applications in fields such as materials science and agriculture.

Synthesis Methods

The synthesis of 3-[5-(2-Methoxy-phenyl)-[1,2,4]oxadiazol-3-yl]-pyridine involves the reaction of 2-methoxybenzohydrazide with 2-chloronicotinic acid in the presence of phosphorus oxychloride. This reaction results in the formation of the intermediate 2-(2-methoxyphenyl)-5-(pyridin-2-yl)-1,3,4-oxadiazole, which is then further reacted with sodium hydride to obtain the final product.

Scientific Research Applications

3-[5-(2-Methoxy-phenyl)-[1,2,4]oxadiazol-3-yl]-pyridine has been extensively studied for its potential applications in various scientific fields. In medicine, this compound has been shown to exhibit antitumor, antimicrobial, and anti-inflammatory properties. In agriculture, it has been found to have herbicidal and insecticidal activities. In materials science, it has been used as a fluorescent probe and as a building block for the synthesis of new materials.